N-[(4-ethyl-4H-1,2,4-triazol-3-yl)methyl]-N-methyl-1-[3-(trifluoromethyl)benzyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[(4-ethyl-1,2,4-triazol-3-yl)methyl]-N-methyl-1-[[3-(trifluoromethyl)phenyl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C17H18F3N7O/c1-3-26-11-21-23-15(26)10-25(2)16(28)14-9-27(24-22-14)8-12-5-4-6-13(7-12)17(18,19)20/h4-7,9,11H,3,8,10H2,1-2H3
• InChI Key: FGIPMKJBCSECFG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NN=C1CN(C)C(=O)C2=CN(N=N2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C17H18F3N7O
• Molecular Weight: 393.4 g/mol

Description

The compound contains two triazole rings, which are five-membered rings containing two carbon atoms and three nitrogen atoms. Triazoles are known for their versatile chemical properties and are used in various fields such as medicinal chemistry and agriculture.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of two triazole rings, an ethyl group, a methyl group, a trifluoromethyl group, and a benzyl group. The exact structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

Triazoles can participate in various chemical reactions due to the presence of multiple nitrogen atoms. They can act as ligands in coordination chemistry, undergo N-alkylation and N-acylation reactions, and participate in cycloaddition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. Generally, triazoles are stable compounds and can exhibit tautomeric behavior.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some triazole derivatives are used as antifungal agents, where they inhibit the enzyme lanosterol 14α-demethylase, disrupting the synthesis of ergosterol, a key component of the fungal cell membrane.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety measures should be taken when handling it to avoid potential risks.

Future Directions

Triazoles are a focus of ongoing research due to their versatile chemical properties and potential applications in various fields. Future research may explore new synthesis methods, potential applications, and the properties of novel triazole derivatives.